Cas no 1514819-62-5 (N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine)

N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine is a specialized indole derivative with potential applications in medicinal chemistry and organic synthesis. The compound features a chloro-substituted indole core, a methyl group at the 1-position, and a hydroxylamine-functionalized methyl group at the 3-position, offering a reactive site for further derivatization. Its structural framework is valuable for designing biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The chloro and methyl substituents enhance stability and influence electronic properties, while the hydroxylamine moiety provides versatility in synthetic transformations. This compound is suitable for research applications requiring precise functionalization of indole scaffolds.
N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine structure
1514819-62-5 structure
Product Name:N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine
CAS No:1514819-62-5
MF:C10H11ClN2O
MW:210.66014122963
CID:6134985
PubChem ID:82660392
Update Time:2025-06-29

N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine
    • N-[(6-chloro-1-methyl-1H-indol-3-yl)methyl]hydroxylamine
    • 1514819-62-5
    • EN300-1995110
    • Inchi: 1S/C10H11ClN2O/c1-13-6-7(5-12-14)9-3-2-8(11)4-10(9)13/h2-4,6,12,14H,5H2,1H3
    • InChI Key: USOSGCIVJGHRHO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C)C=C2CNO

Computed Properties

  • Exact Mass: 210.0559907g/mol
  • Monoisotopic Mass: 210.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 37.2Ų

N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1995110-0.05g
N-[(6-chloro-1-methyl-1H-indol-3-yl)methyl]hydroxylamine
1514819-62-5
0.05g
$912.0 2023-09-16
Enamine
EN300-1995110-0.1g
N-[(6-chloro-1-methyl-1H-indol-3-yl)methyl]hydroxylamine
1514819-62-5
0.1g
$956.0 2023-09-16
Enamine
EN300-1995110-0.25g
N-[(6-chloro-1-methyl-1H-indol-3-yl)methyl]hydroxylamine
1514819-62-5
0.25g
$999.0 2023-09-16
Enamine
EN300-1995110-0.5g
N-[(6-chloro-1-methyl-1H-indol-3-yl)methyl]hydroxylamine
1514819-62-5
0.5g
$1043.0 2023-09-16
Enamine
EN300-1995110-1.0g
N-[(6-chloro-1-methyl-1H-indol-3-yl)methyl]hydroxylamine
1514819-62-5
1g
$1086.0 2023-05-31
Enamine
EN300-1995110-2.5g
N-[(6-chloro-1-methyl-1H-indol-3-yl)methyl]hydroxylamine
1514819-62-5
2.5g
$2127.0 2023-09-16
Enamine
EN300-1995110-5.0g
N-[(6-chloro-1-methyl-1H-indol-3-yl)methyl]hydroxylamine
1514819-62-5
5g
$3147.0 2023-05-31
Enamine
EN300-1995110-10.0g
N-[(6-chloro-1-methyl-1H-indol-3-yl)methyl]hydroxylamine
1514819-62-5
10g
$4667.0 2023-05-31
Enamine
EN300-1995110-1g
N-[(6-chloro-1-methyl-1H-indol-3-yl)methyl]hydroxylamine
1514819-62-5
1g
$1086.0 2023-09-16
Enamine
EN300-1995110-5g
N-[(6-chloro-1-methyl-1H-indol-3-yl)methyl]hydroxylamine
1514819-62-5
5g
$3147.0 2023-09-16

Additional information on N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine

Professional Introduction to N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine (CAS No. 1514819-62-5)

N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine (CAS No. 1514819-62-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex indole core structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both chloro and hydroxylamine functional groups makes it a versatile building block for designing novel therapeutic agents.

The indole moiety, a prominent feature in many pharmacologically active compounds, is known for its role in modulating biological pathways and interactions. Specifically, derivatives of indole have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The 6-chloro-1-methyl-1H-indol-3-yl substituent enhances the compound's reactivity, allowing for further functionalization and customization to meet specific pharmacological requirements.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine has emerged as a promising candidate in this area due to its ability to disrupt critical PPIs involved in disease progression. Its molecular architecture allows it to bind tightly to target proteins, thereby modulating their function and activity. This has opened up new avenues for the development of drugs that can effectively interfere with pathological processes at the molecular level.

Moreover, the hydroxylamine group in this compound plays a pivotal role in its pharmacological profile. Hydroxylamine derivatives are known for their ability to act as redox-active species, participating in electron transfer reactions within biological systems. This property makes N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine a valuable tool in studying oxidative stress and redox signaling pathways, which are implicated in various diseases.

The synthesis of N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine involves multi-step organic transformations that require precise control over reaction conditions. The chloro-substituted indole core is typically prepared through Friedel-Crafts alkylation followed by chlorination. Subsequent functionalization with the hydroxylamine group is achieved through nucleophilic substitution reactions. These synthetic routes highlight the compound's complexity and the expertise required to produce it in high yields and purity.

In the realm of drug discovery, N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine has been explored as a scaffold for designing novel therapeutics. Its structural features make it an attractive candidate for further derivatization to enhance potency, selectivity, and pharmacokinetic properties. Researchers have leveraged its indole backbone to develop compounds with improved binding affinity to target enzymes and receptors. This approach has led to the identification of several lead candidates that are currently undergoing preclinical evaluation.

The growing interest in N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine is also driven by its potential applications in medicinal chemistry beyond traditional drug development. Its role as a key intermediate has made it valuable in synthesizing probes for biochemical assays and tools for studying enzyme mechanisms. The compound's ability to interact with biological targets makes it an excellent candidate for developing imaging agents and diagnostic tools.

Recent advancements in computational chemistry have further enhanced the utility of N-(6-chloro-1-methyl-1H-indol-3-yl)methylhydroxylamine. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches have complemented experimental efforts, leading to faster and more efficient drug discovery processes.

The safety profile of N-(6-chloro-1-methyl-1H-indol-3-yll)methylhydroxylamine is another critical aspect that has been thoroughly investigated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living systems. These studies have provided valuable data on its metabolic pathways and potential side effects, ensuring that it can be safely used in research and development settings.

In conclusion, N-(6-chloro-l-methyI-lH-indol-S-yll)methyIhydroxyla mine (CAS No. 15148 19-S2-S) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing research into its applications highlights its importance as a tool for drug discovery and biochemical studies.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd